Cas no 765925-00-6 (5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid)

• Product Name: 5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid
• CAS No: 765925-00-6
• MF: C₂₀H₂₃ClN₂O₄
• MW: 390.860624551773
• CID: 6783762
• PubChem ID: 1869079
• Update Time: 2025-09-28

5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(5-chloro-2-ethoxyphenyl)methylamino]-2-morpholin-4-ylbenzoic acid
• SR-01000305036
• 765925-00-6
• CS-0331112
• 5-{[(5-CHLORO-2-ETHOXYPHENYL)METHYL]AMINO}-2-(MORPHOLIN-4-YL)BENZOIC ACID
• STK171778
• BBL018687
• 5-[(5-chloro-2-ethoxybenzyl)amino]-2-(4-morpholinyl)benzoic acid
• 5-(5-Chloro-2-ethoxy-benzylamino)-2-morpholin-4-yl-benzoic acid
• AKOS001479713
• 5-((5-Chloro-2-ethoxybenzyl)amino)-2-morpholinobenzoic acid
• SR-01000305036-1
• AN-153/43266013
• VS-06726
• 5-[(5-chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid
• 5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid

• Inchi： 1S/C20H23ClN2O4/c1-2-27-19-6-3-15(21)11-14(19)13-22-16-4-5-18(17(12-16)20(24)25)23-7-9-26-10-8-23/h3-6,11-12,22H,2,7-10,13H2,1H3,(H,24,25)
• InChI Key： JZPRBCDCFYAWBZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CNC1C=CC(=C(C(=O)O)C=1)N1CCOCC1)OCC

Computed Properties

• Exact Mass: 390.1346349g/mol
• Monoisotopic Mass: 390.1346349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71Ų

Additional information on 5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid

Introduction to 5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic Acid (CAS No. 765925-00-6)

5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid, identified by its CAS number 765925-00-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a benzoic acid core substituted with two distinct functional groups: a 5-Chloro-2-ethoxybenzyl amine moiety and a 4-morpholine group. These structural elements contribute to its unique chemical properties and biological interactions, making it a valuable candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in benzoic acid derivatives due to their potential as intermediates in the synthesis of various pharmacologically active agents. The presence of both chloro and ethoxy substituents on the benzyl group enhances the compound's reactivity, allowing for further functionalization and modification. This flexibility is particularly useful in medicinal chemistry, where precise structural modifications can significantly impact biological activity.

The morpholin-4-yl group in the compound's structure is another key feature that contributes to its potential therapeutic value. Morpholine derivatives are known for their ability to interact with biological targets in ways that can modulate physiological processes. Specifically, the morpholine ring can influence enzyme activity, receptor binding, and other critical cellular mechanisms, making it a promising scaffold for drug development.

Recent studies have highlighted the importance of benzoic acid derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that certain benzoic acid-based compounds exhibit anti-inflammatory, analgesic, and antioxidant properties. These findings have spurred further investigation into the potential of compounds like 5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid as lead candidates for novel drug therapies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chloro and ethoxy substituents on the benzyl group are particularly sensitive to reaction conditions, necessitating careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to facilitate the introduction of these functional groups efficiently.

In terms of biological activity, preliminary studies suggest that 5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid may exhibit properties relevant to treating inflammatory diseases and neurological disorders. The combination of the morpholin-4-yl group and the amine-substituted benzyl moiety suggests potential interactions with targets such as cyclooxygenase (COX) enzymes and other inflammatory mediators. Additionally, the compound's structural features may allow it to cross the blood-brain barrier, making it a candidate for treating central nervous system disorders.

The pharmacokinetic profile of this compound is also an area of active investigation. Understanding how the body processes and metabolizes 5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being used to characterize its metabolic pathways and degradation products.

In conclusion, 5-[(5-Chloro-2-ethoxybenzyl)amino]-2-(morpholin-4-yl)benzoic acid (CAS No. 765925-00-6) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive subject for research aimed at developing new treatments for various diseases. As our understanding of its properties continues to grow, so too will its potential applications in medicine.